molecular formula C11H7N3O B6424022 3-(pyridin-3-yloxy)pyridine-4-carbonitrile CAS No. 1507697-25-7

3-(pyridin-3-yloxy)pyridine-4-carbonitrile

Cat. No. B6424022
CAS RN: 1507697-25-7
M. Wt: 197.19 g/mol
InChI Key: NCVIZLRGFPPWNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Pyridin-3-yloxy)pyridine-4-carbonitrile (3P4C) is a heterocyclic compound that has been the subject of intense research in recent years due to its potential applications in the fields of medicine, biochemistry, and pharmacology. 3P4C is a small molecule that can be used as a building block to synthesize other compounds, and it has been studied for its ability to act as an inhibitor of enzymes and its potential to be used as a drug target.

Scientific Research Applications

3-(pyridin-3-yloxy)pyridine-4-carbonitrile has been studied for its potential applications in medicine, biochemistry, and pharmacology. In medicine, 3-(pyridin-3-yloxy)pyridine-4-carbonitrile has been studied for its ability to act as an inhibitor of enzymes, such as phosphodiesterase-4A (PDE4A), which is involved in the regulation of inflammatory responses. In biochemistry, 3-(pyridin-3-yloxy)pyridine-4-carbonitrile has been studied for its ability to bind to proteins, such as the enzyme kinase C (PKC), which is involved in the regulation of cell signaling pathways. In pharmacology, 3-(pyridin-3-yloxy)pyridine-4-carbonitrile has been studied for its potential to be used as a drug target.

Mechanism of Action

3-(pyridin-3-yloxy)pyridine-4-carbonitrile has been studied for its ability to act as an inhibitor of enzymes. It has been shown to bind to the active site of the enzyme and block the enzyme's activity. In the case of PDE4A, 3-(pyridin-3-yloxy)pyridine-4-carbonitrile binds to the active site of the enzyme and prevents the enzyme from breaking down cyclic adenosine monophosphate (cAMP), which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects
3-(pyridin-3-yloxy)pyridine-4-carbonitrile has been studied for its biochemical and physiological effects. In vitro studies have shown that 3-(pyridin-3-yloxy)pyridine-4-carbonitrile is able to inhibit the activity of the enzyme PDE4A, which is involved in the regulation of inflammatory responses. In vivo studies have shown that 3-(pyridin-3-yloxy)pyridine-4-carbonitrile is able to reduce inflammation in animal models of inflammatory diseases, such as asthma and arthritis.

Advantages and Limitations for Lab Experiments

3-(pyridin-3-yloxy)pyridine-4-carbonitrile has several advantages and limitations for use in laboratory experiments. One advantage is that it is a small molecule, which makes it easy to synthesize and manipulate. Additionally, 3-(pyridin-3-yloxy)pyridine-4-carbonitrile is a potent inhibitor of enzymes, which makes it useful for studying the effects of enzyme inhibition in a laboratory setting. One limitation is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

The potential applications of 3-(pyridin-3-yloxy)pyridine-4-carbonitrile are numerous, and there are many possible future directions for research. One potential future direction is to further explore the biochemical and physiological effects of 3-(pyridin-3-yloxy)pyridine-4-carbonitrile in in vivo models of disease. Additionally, 3-(pyridin-3-yloxy)pyridine-4-carbonitrile could be studied for its potential to be used as a drug target, and its ability to bind to proteins could be further explored. Finally, 3-(pyridin-3-yloxy)pyridine-4-carbonitrile could be studied for its potential to be used as a building block for the synthesis of other compounds.

Synthesis Methods

3-(pyridin-3-yloxy)pyridine-4-carbonitrile can be synthesized in two main ways: the direct synthesis and the cascade synthesis. In the direct synthesis, 3-(pyridin-3-yloxy)pyridine-4-carbonitrile is synthesized from the reaction of pyridine-3-carboxylic acid and pyridine-4-carboxylic acid in the presence of a base, such as sodium hydroxide. In the cascade synthesis, 3-(pyridin-3-yloxy)pyridine-4-carbonitrile is synthesized by the reaction of pyridine-3-carboxylic acid and pyridine-4-carboxylic acid with ethyl acetoacetate in the presence of a catalyst, such as palladium acetate.

properties

IUPAC Name

3-pyridin-3-yloxypyridine-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H7N3O/c12-6-9-3-5-14-8-11(9)15-10-2-1-4-13-7-10/h1-5,7-8H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NCVIZLRGFPPWNG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CN=C1)OC2=C(C=CN=C2)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H7N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

197.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Pyridin-3-yloxy)pyridine-4-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.